Cas no 1248491-47-5 (Methyl 2-(aminomethyl)-2-propylpentanoate)

• Product Name: Methyl 2-(aminomethyl)-2-propylpentanoate
• CAS No: 1248491-47-5
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• MDL: MFCD16809968
• CID: 5683966
• PubChem ID: 62596587
• Update Time: 2025-05-25

Methyl 2-(aminomethyl)-2-propylpentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-26283530
• AKOS011888543
• 1248491-47-5
• methyl 2-(aminomethyl)-2-propylpentanoate
• Pentanoic acid, 2-(aminomethyl)-2-propyl-, methyl ester
• Methyl 2-(aminomethyl)-2-propylpentanoate

• MDL： MFCD16809968
• Inchi： 1S/C10H21NO2/c1-4-6-10(8-11,7-5-2)9(12)13-3/h4-8,11H2,1-3H3
• InChI Key： BSMPNTQZIDSKFP-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)(CCC)CCC)=O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.932±0.06 g/cm3(Predicted)
• Boiling Point: 252.4±23.0 °C(Predicted)
• pka: 8.79±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(aminomethyl)-2-propylpentanoate

Methyl 2-(aminomethyl)-2-propylpentanoate: A Comprehensive Overview

Methyl 2-(aminomethyl)-2-propylpentanoate, also known by its CAS number 1248491-47-5, is a chemical compound that has garnered significant attention in recent scientific research. This compound is a derivative of pentanoic acid, with a methyl group attached to the alpha position and an aminomethyl group at the same carbon. The structure of Methyl 2-(aminomethyl)-2-propylpentanoate is characterized by its branched chain and the presence of an amine group, which contributes to its unique chemical properties.

Recent studies have highlighted the potential of Methyl 2-(aminomethyl)-2-propylpentanoate in various fields, including pharmaceuticals and materials science. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, where its amine functionality plays a crucial role in forming peptide bonds. Additionally, the compound's ability to undergo various chemical transformations, such as alkylation and acylation, has made it a valuable building block in organic synthesis.

The synthesis of Methyl 2-(aminomethyl)-2-propylpentanoate involves a multi-step process that typically begins with the preparation of the corresponding pentanoic acid derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, the use of enzymes or transition metal catalysts has significantly improved the yield and purity of the compound. These developments underscore the importance of sustainable chemistry in modern chemical manufacturing.

In terms of applications, Methyl 2-(aminomethyl)-2-propylpentanoate has shown promise in drug discovery. Its structural features make it an ideal candidate for modifying bioactive compounds, enhancing their pharmacokinetic properties such as solubility and bioavailability. For example, researchers have utilized this compound to develop prodrugs that can target specific tissues or organs, reducing systemic side effects.

Moreover, Methyl 2-(aminomethyl)-2-propylpentanoate has been investigated for its potential in materials science. Its ability to form stable polymers through condensation reactions has led to its exploration as a component in biodegradable polymers. These polymers have applications in packaging, agriculture, and medicine, where biodegradability is a critical factor.

Recent studies have also focused on the safety and toxicity profile of Methyl 2-(aminomethyl)-2-propylpentanoate. Preclinical data suggest that the compound exhibits low toxicity at therapeutic doses, making it suitable for further development as a drug candidate. However, additional research is required to fully understand its long-term effects and potential for human use.

In conclusion, Methyl 2-(aminomethyl)-2-propylpentanoate (CAS No: 1248491-47-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.